Cas no 95926-89-9 (Pivalic-d6 Acid)

• Product Name: Pivalic-d6 Acid
• CAS No: 95926-89-9
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• CID: 1061027
• PubChem ID: 58360448
• Update Time: 2025-06-26

Pivalic-d6 Acid Chemical and Physical Properties

Names and Identifiers

• Pivalic-d6 Acid
• IUGYQRQAERSCNH-WFGJKAKNSA-N
• 2,2-Di(<2H3>methyl)propansaeure
• Pivalic Acid D6
• 95926-89-9
• SCHEMBL12444720

• Inchi： 1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
• InChI Key： IUGYQRQAERSCNH-UHFFFAOYSA-N
• SMILES： C(C)(C([H])([H])[H])(C([H])([H])[H])C(=O)O

Computed Properties

• Exact Mass: 108.105740033g/mol
• Monoisotopic Mass: 108.105740033g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Pivalic-d6 Acid

Pivalic-d6 Acid: A Comprehensive Overview

Pivalic-d6 Acid, also known by its CAS number 95926-89-9, is a deuterated derivative of pivalic acid, a compound widely recognized in the fields of organic chemistry and materials science. This compound has garnered significant attention due to its unique properties and versatile applications in modern scientific research. The term "deuterated" refers to the substitution of hydrogen atoms with deuterium atoms, a stable isotope of hydrogen, which imparts distinct chemical and physical characteristics to the molecule.

The structure of Pivalic-d6 Acid is characterized by a central carbon atom bonded to three methyl groups and a carboxylic acid group (-COOH). The deuterium substitution occurs at specific positions within the molecule, enhancing its stability and altering its reactivity compared to the non-deuterated counterpart. This modification makes Pivalic-d6 Acid particularly useful in studies requiring precise control over molecular vibrations and interactions, such as in neutron scattering experiments or as a reference compound in spectroscopy.

Recent advancements in the synthesis of Pivalic-d6 Acid have been driven by the demand for high-purity deuterated compounds in various industries. Researchers have developed innovative methods to achieve high yields and purity levels, often employing catalytic hydrogenation techniques or enzymatic processes tailored for deuterium incorporation. These methods not only ensure the quality of the final product but also contribute to the sustainability of chemical manufacturing by minimizing waste and optimizing resource utilization.

One of the most notable applications of Pivalic-d6 Acid is in the field of neutron diffraction studies. Its high deuterium content allows for enhanced contrast in neutron experiments, enabling scientists to study molecular structures with unprecedented precision. This capability has been instrumental in advancing our understanding of complex materials, including polymers, catalysts, and biological macromolecules.

In addition to its role in fundamental research, Pivalic-d6 Acid has found practical applications in the pharmaceutical industry. Its use as an intermediate in drug synthesis has been explored due to its ability to facilitate specific chemical transformations that are critical for producing bioactive compounds. Recent studies have highlighted its potential in synthesizing enantiomerically pure drugs, where stereochemical control is paramount.

The environmental impact of Pivalic-d6 Acid has also been a topic of interest among researchers. Studies have shown that while it exhibits similar biodegradation patterns to pivalic acid, the presence of deuterium can slightly alter its metabolic pathways in biological systems. This insight is valuable for assessing its safety profile and ensuring responsible use in industrial and research settings.

Looking ahead, the demand for Pivalic-d6 Acid is expected to grow as new applications emerge across diverse scientific disciplines. Its role as a versatile tool in both academic research and industrial processes underscores its importance in advancing modern chemistry. As technology continues to evolve, we can anticipate further innovations in its synthesis and application, solidifying its position as an essential compound in contemporary scientific endeavors.